Cas no 117886-84-7 (6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
• CAS No: 117886-84-7
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4575420
• PubChem ID: 135636094
• Update Time: 2025-05-18

6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
• (3E)-6-chloro-3-(oxido-lambda~5~-azanylidene)-1,3-dihydro-2H-indol-2-one
• 117886-84-7
• (3E)-6-chloro-3-(hydroxyimino)-1,3-dihydro-2H-indol-2-one
• 6-Chloro-1H-indole-2,3-dione3-oxime
• MFCD00456534
• STL373881
• F88399
• STK946088
• 6-Chloro-1H-indole-2,3-dione 3-oxime
• EN300-76485
• Z1188275505
• AKOS025248276
• AKOS005647326
• 6-Chloro-3-(hydroxyiminio)-2,3-dihydro-1H-indol-2-one
• 6-chloro-3-nitroso-1H-indol-2-ol

• Inchi： 1S/C8H5ClN2O2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11-13/h1-3,13H,(H,10,11,12)
• InChI Key： PBYMNGDQBUFZTD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)/C(=N\O)/C1=O

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one

6-Chloro-3-(Hydroxyimino)-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

The compound 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one, identified by the CAS number 117886-84-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied for their unique chemical properties and biological activities. In recent years, advancements in synthetic chemistry and materials science have further highlighted the importance of this compound in both academic research and industrial settings.

The structure of 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one is characterized by a fused bicyclic system consisting of an indole ring and a ketone group. The presence of the hydroxyimino group at position 3 introduces unique electronic properties, making this compound highly reactive under certain conditions. Additionally, the chlorine substituent at position 6 further modulates the chemical reactivity and stability of the molecule.

Recent studies have demonstrated that this compound exhibits promising activity in various biological systems. For instance, researchers have explored its potential as a precursor for drug development, particularly in the field of oncology. The hydroxyimino group has been shown to play a critical role in modulating the compound's interaction with cellular receptors, making it a valuable tool in drug design.

In addition to its biological applications, 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its application in the synthesis of novel materials with tailored electronic properties. For example, recent research has focused on its role in creating advanced catalysts for organic synthesis reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of an indole derivative followed by functionalization at specific positions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for both research and industrial purposes.

In terms of environmental impact, studies have shown that 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one exhibits low toxicity under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research to ensure its safe use and disposal.

In conclusion, 6-chloro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and biological activity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in future scientific advancements.